N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)isobutyramide
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Overview
Description
Molecular Structure Analysis
The molecular structure of N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)isobutyramide consists of a pyridazinone ring, which is a heterocyclic compound containing two adjacent nitrogen atoms . This structure is part of an important group of heterocyclic compounds containing nitrogen atoms at positions 1 and 2 in a six-membered ring .Scientific Research Applications
Moreover, the exploration of sulfonamide inhibitors, including those featuring a sulfonamide group as present in the structure of interest, underscores the versatility of this class of compounds. Sulfonamide inhibitors have been reviewed extensively for their role in various therapeutic areas, including as tyrosine kinase inhibitors, HIV protease-1 inhibitors, and agents against other targets like histone deacetylase 6 and protein tyrosine phosphatase 1B. These compounds have been recognized for their significant potential in the therapy of bacterial infections and conditions caused by microorganisms, as well as in the treatment of cancer, glaucoma, inflammation, and other diseases. The continued investigation and patenting activities around sulfonamide inhibitors confirm their importance in developing drugs for a wide range of conditions (Gulcin & Taslimi, 2018).
Future Directions
The future directions for research on N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)isobutyramide and similar compounds could involve further exploration of their pharmacological activities. Given the wide range of activities exhibited by pyridazinone derivatives , these compounds may have potential applications in the development of new drugs for various therapeutic areas.
Mechanism of Action
Target of Action
It’s known that pyridazinone derivatives, which this compound is a part of, have been associated with a wide range of pharmacological activities .
Mode of Action
It’s known that some 6-aryl-3(2h)-pyridazinone derivatives inhibit calcium ion influx, which is required for the activation of platelet aggregation .
Biochemical Pathways
Pyridazinone derivatives have been found to influence a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Given the broad spectrum of activities associated with pyridazinone derivatives, it’s likely that this compound could have diverse effects at the molecular and cellular level .
properties
IUPAC Name |
2-methyl-N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3S/c1-10(2)15(19)16-12-6-4-11(5-7-12)13-8-9-14(18-17-13)22(3,20)21/h4-10H,1-3H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWTYNGKMPLCYIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)C2=NN=C(C=C2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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